Cas no 1804790-80-4 (2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine)
2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine
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- Inchi: 1S/C8H6BrF3N2O4/c1-17-7-6(18-8(10,11)12)2-5(14(15)16)4(3-9)13-7/h2H,3H2,1H3
- InChI Key: FOBMDONPHPOQCS-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(=C(N=1)OC)OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 299
- XLogP3: 2.8
- Topological Polar Surface Area: 77.2
2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029085828-1g |
2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine |
1804790-80-4 | 97% | 1g |
$1,519.80 | 2022-04-01 |
2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine
Comprehensive Overview of 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804790-80-4)
The compound 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804790-80-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a bromomethyl group, a methoxy substituent, a nitro group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.
One of the key reasons for the growing interest in 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine is its role in the development of novel therapeutics. The presence of the bromomethyl group allows for further functionalization, making it a versatile building block in medicinal chemistry. Recent studies have explored its use in the synthesis of kinase inhibitors and antiviral agents, which are currently hot topics in the pharmaceutical industry. Additionally, the trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of drug candidates, aligning with the industry's focus on improving drug efficacy and patient outcomes.
In the realm of agrochemicals, 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine has shown promise as a precursor for the synthesis of pesticides and herbicides. The nitro group and trifluoromethoxy moiety contribute to the compound's ability to interact with biological targets, making it a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, this compound's potential to yield more effective and eco-friendly solutions is a significant advantage.
The synthesis and handling of 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine require expertise in organic chemistry and process optimization. Its CAS No. 1804790-80-4 is frequently searched in scientific databases, reflecting its relevance in academic research and industrial applications. Common queries related to this compound include its physical properties, synthetic routes, and safety data, underscoring the need for comprehensive and accurate information. Researchers often seek details on its solubility, melting point, and stability under various conditions, which are critical for experimental design.
Another area of interest is the compound's potential role in material science. The pyridine core and electron-withdrawing groups make it a candidate for developing advanced materials with unique electronic properties. This aligns with the growing demand for functional materials in electronics and energy storage, topics that are highly searched in scientific and engineering communities. The ability to modify the compound's structure opens doors to innovations in conductive polymers and photovoltaic cells.
In conclusion, 2-(Bromomethyl)-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804790-80-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and versatility make it a valuable asset for researchers and industry professionals. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in cutting-edge research and innovation.
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